Cas no 1783401-88-6 (3-(2-aminopropanoyl)benzonitrile)

• Product Name: 3-(2-aminopropanoyl)benzonitrile
• CAS No: 1783401-88-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6520496
• PubChem ID: 56978086
• Update Time: 2025-10-30

3-(2-aminopropanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropanoyl)benzonitrile
• 1783401-88-6
• EN300-1780433
• SCHEMBL9043336

• Inchi： 1S/C10H10N2O/c1-7(12)10(13)9-4-2-3-8(5-9)6-11/h2-5,7H,12H2,1H3
• InChI Key： KPXTZYLIUDBSDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C(C)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-aminopropanoyl)benzonitrile

Introduction to 3-(2-aminopropanoyl)benzonitrile (CAS No. 1783401-88-6)

3-(2-aminopropanoyl)benzonitrile, identified by the chemical compound code CAS No. 1783401-88-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzonitrile core functionalized with an aminoacetyl side chain, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The benzonitrile moiety is well-known for its role in the synthesis of pharmaceuticals, while the 2-aminopropanoyl group introduces reactivity and potential binding interactions that are highly valuable in drug design.

The synthesis and characterization of 3-(2-aminopropanoyl)benzonitrile have been the focus of several recent studies, reflecting its potential utility in medicinal chemistry. One of the key aspects that make this compound intriguing is its ability to serve as a precursor in the development of novel bioactive molecules. The benzonitrile group can undergo various transformations, including nucleophilic additions and cyclizations, which are pivotal in constructing complex scaffolds found in many therapeutic agents. Additionally, the presence of the aminoacetyl group provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of nitrile-containing compounds due to their diverse biological activities. 3-(2-aminopropanoyl)benzonitrile has been investigated for its potential role in modulating enzyme activity and interacting with biological receptors. For instance, studies have suggested that derivatives of benzonitrile can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development. The 2-aminopropanoyl moiety further enhances these interactions by providing a hydrogen bonding surface that can complement specific binding pockets on target proteins.

The structural features of 3-(2-aminopropanoyl)benzonitrile also make it a valuable tool in computational chemistry and molecular modeling. These studies aim to predict how the compound might behave in biological systems and identify potential lead structures for further optimization. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand the conformational dynamics and electronic properties of this molecule. Such insights are crucial for designing molecules with improved pharmacokinetic profiles and reduced side effects.

Furthermore, the synthesis of 3-(2-aminopropanoyl)benzonitrile has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been integrated into its production to minimize environmental impact while maintaining efficiency. These advancements not only enhance the scalability of the synthesis but also align with global efforts to promote sustainable chemical manufacturing.

Recent research has also highlighted the potential of 3-(2-aminopropanoyl)benzonitrile in combination therapies. By leveraging its unique structural attributes, this compound can be designed to interact with multiple targets simultaneously, leading to synergistic effects that improve therapeutic outcomes. Such multi-target approaches are particularly relevant in treating complex diseases where single-agent therapy often falls short. The flexibility offered by the benzonitrile and aminoacetyl groups allows for the creation of hybrid molecules that can address multiple pathological pathways.

The future prospects of 3-(2-aminopropanoyl)benzonitrile are promising, with ongoing studies exploring its role in emerging therapeutic areas such as oncology and neurology. In oncology research, derivatives of benzonitrile have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Meanwhile, in neurology, modifications to this core structure have led to compounds with potential applications in treating neurodegenerative disorders by modulating neurotransmitter systems.

In conclusion, 3-(2-aminopropanoyl)benzonitrile (CAS No. 1783401-88-6) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential biological activities. Its synthesis, characterized by modern methodologies, and its exploration through computational modeling underscore its importance as a building block for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in addressing some of today's most pressing medical challenges.